Cas no 1352523-10-4 (6-Dimethylamino-5-methyl-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carbaldehyde)

• Product Name: 6-Dimethylamino-5-methyl-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carbaldehyde
• CAS No: 1352523-10-4
• MF: C₁₄H₂₁N₃O
• MW: 247.336043119431
• CID: 5208290
• Update Time: 2025-07-02

6-Dimethylamino-5-methyl-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-Dimethylamino-5-methyl-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carbaldehyde

• Inchi： 1S/C14H21N3O/c1-11-8-12(9-15-14(11)16(2)3)13-6-4-5-7-17(13)10-18/h8-10,13H,4-7H2,1-3H3
• InChI Key： BAZFTLGFIMVDQY-UHFFFAOYSA-N
• SMILES： N1(C=O)CCCCC1C1=CC(C)=C(N(C)C)N=C1

Additional information on 6-Dimethylamino-5-methyl-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carbaldehyde

Introduction to 6-Dimethylamino-5-methyl-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carbaldehyde (CAS No. 1352523-10-4)

6-Dimethylamino-5-methyl-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carbaldehyde, identified by its CAS number 1352523-10-4, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the bipyridine class of heterocyclic molecules, which are widely recognized for their diverse biological activities and utility in drug development. The presence of multiple functional groups, including an aldehyde moiety and amino substituents, makes this molecule a promising candidate for further exploration in synthetic chemistry and pharmacological research.

The bipyridine core of this compound is particularly noteworthy due to its ability to form stable coordination complexes with various metal ions. This property has been exploited in numerous applications, ranging from catalysis to the development of bioactive molecules. In recent years, bipyridine derivatives have been extensively studied for their potential in treating neurological disorders, cancer, and infectious diseases. The specific arrangement of substituents in 6-Dimethylamino-5-methyl-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carbaldehyde may contribute to unique interactions with biological targets, making it a valuable scaffold for drug discovery.

The aldehyde group at the 1-position of the bipyridine ring is a critical feature that enables various chemical transformations. Aldehydes are versatile intermediates in organic synthesis and can participate in condensation reactions, oxidation processes, and formation of Schiff bases. These reactions are fundamental in constructing more complex molecular architectures, which can enhance pharmacological activity. The combination of the aldehyde functionality with the dimethylamino and methyl substituents on the bipyridine ring suggests potential for diverse biological effects.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between bipyridine derivatives and biological macromolecules. Studies have shown that compounds with similar structural motifs can bind to proteins involved in signal transduction pathways and enzyme inhibition. For instance, certain bipyridine-based drugs have demonstrated efficacy in targeting kinases and other enzymes implicated in cancer progression. The 6-Dimethylamino-5-methyl-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carbaldehyde molecule may exhibit analogous properties due to its structural similarity to known bioactive bipyridines.

The tetrahydropyridine moiety in this compound contributes to its overall flexibility and solubility characteristics. Tetrahydropyridine rings are commonly found in pharmacologically active molecules due to their ability to mimic natural bioactive scaffolds while allowing for structural modifications that optimize drug-like properties such as bioavailability and metabolic stability. The presence of multiple chiral centers in the tetrahydropyridine ring could lead to enantiomerically pure derivatives with enhanced selectivity and reduced side effects.

In the context of drug discovery pipelines, 6-Dimethylamino-5-methyl-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carbaldehyde could serve as a key intermediate in synthesizing novel therapeutic agents. Its aldehyde group provides a reactive site for further functionalization via cross-coupling reactions or condensation with nucleophiles. Additionally, the bipyridine core can be linked to other pharmacophores through peptide or ether linkers to create hybrid molecules with improved pharmacokinetic profiles.

Current research trends indicate that bipyridine derivatives continue to be a rich source of bioactive compounds. For example, recent studies have highlighted the potential of bipyridines as modulators of neurotransmitter receptors and ion channels. The structural features of 6-Dimethylamino-5-methyl-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carbaldehyde, particularly its amino and aldehyde functionalities along with the rigid bipyridine framework, position it as a promising candidate for investigating these mechanisms further.

The synthesis of this compound involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Key synthetic strategies may include palladium-catalyzed cross-coupling reactions for constructing the bipyridine ring system followed by functional group interconversions to introduce the desired substituents at specific positions. Advances in synthetic methodologies have enabled more efficient routes to complex heterocycles like this one.

The pharmacological evaluation of 6-Dimethylamino-5-methyl-3,4,5,6-tetrahydro-2H-[2[...]